BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 4-Acetamidobenzyl Chloride
(CAS: 54777-65-0)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Acetamidobenzyl chloride

Cat. No.: B1329899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Acetamidobenzyl chloride, tailored for professionals in research and drug development. The
information is compiled from available safety data sheets to ensure safe handling and use in a
laboratory setting.

Section 1: Chemical and Physical Properties

4-Acetamidobenzyl chloride is a solid chemical compound.[1] While extensive physical and
chemical property data is limited, the following information has been reported.

Property Value Reference
CAS Number 54777-65-0 [1]
Molecular Formula C9H10CINO [1]
Molecular Weight 183.64 g/mol [1]
Appearance Solid [1]

Melting Point Not specified

Section 2: Hazard Identification and Safety Data
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The toxicological properties of 4-Acetamidobenzyl chloride have not been fully investigated.

[1] It is classified as an irritant and may be harmful by ingestion and inhalation.[1] The material

is irritating to mucous membranes and the upper respiratory tract.[1]

Hazard Statement GHS Classification Reference
Causes severe skin burns and
H314 [1]
eye damage
May cause an allergic skin
H317 ) [1]
reaction
H319 Causes serious eye irritation [1]
Precautionary Statements:
Precautionary Statement Description Reference

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[1]

P305+351+338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Section 3: Experimental Protocols and Handling

Due to the hazardous nature of 4-Acetamidobenzyl chloride, strict adherence to safety

protocols is mandatory.

Engineering Controls and Personal Protective

Equipment (PPE):

» Ventilation: Use only in a chemical fume hood to ensure adequate ventilation.[1]

o Eye Protection: Wear protective safety goggles.[1]
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» Hand Protection: Wear chemical-resistant gloves.[1]
» Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[1]

o General Hygiene: Have a safety shower and eye wash station readily available.[1] Do not get
in eyes, on skin, or on clothing.[1] After contact with skin, wash immediately.[1]

Handling and Storage:

e Handling: Use caution when handling. Exposure to any chemical should be limited.[1] Do not
breathe dust or vapor.[1]

o Storage: Keep container tightly closed.[1] Store in a cool, dry, well-ventilated place.[1]

e Incompatibilities: Strong oxidizing agents, strong acids, and bases.[1]

First Aid Measures:

o Eye Contact: Check for and remove any contact lenses. Immediately flush eyes with clean,
running water for at least 15 minutes while keeping eyes open.[1] Seek medical attention.[1]

o Skin Contact: After contact with skin, wash with generous quantities of running water.[1]
Gently and thoroughly wash the affected area with running water and non-abrasive soap.[1]
Cover the affected area with an emollient.[1] Seek medical attention.[1] Wash any
contaminated clothing before reusing.[1]

« Inhalation: If inhaled, remove to fresh air.[1] If breathing is difficult, administer oxygen.[1]
Seek medical attention.[1]

 Ingestion: If swallowed, seek medical attention.[1]

Fire Fighting Measures:

o Extinguishing Media: Use carbon dioxide, dry chemical powder, alcohol, or polymer foam.[1]

e Hazardous Decomposition Products: Emits toxic fumes under fire conditions.[1]
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Section 4: Visualized Safety and Handling
Workflows

The following diagrams illustrate the logical flow of hazard identification and response protocols
for 4-Acetamidobenzyl chloride.

Hazard Identification Required Personal Protective Equipment (PPE) Exposure Response First Aid Measures
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Caption: Hazard Identification and Response Workflow for 4-Acetamidobenzyl chloride.
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Safe Handling Procedures Proper Storage Conditions
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Avoid contact with skin, eyes, and clothing

Do not breathe dust or vapor

Handling Complete
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Caption: Safe Handling and Storage Protocol for 4-Acetamidobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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